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Compound of Interest

Compound Name: 4-Bromobutyronitrile

Cat. No.: B1294660 Get Quote

Essential Safety and Handling Guide for 4-
Bromobutyronitrile
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for handling 4-Bromobutyronitrile, including detailed operational and disposal

plans.

Chemical Identifier:

Name: 4-Bromobutyronitrile

Synonyms: 4-Bromobutanenitrile

CAS Number: 5332-06-9

Molecular Formula: C4H6BrN

Molecular Weight: 148.00 g/mol [1]
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4-Bromobutyronitrile is a hazardous substance that is toxic if swallowed, in contact with skin,

or inhaled.[2] It causes skin and serious eye irritation and may cause respiratory irritation.[2][3]

Adherence to the following PPE guidelines is mandatory to ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 (EU) or NIOSH (US)

standards.[4][5]

Protects against chemical

splashes that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Fluorinated rubber,

minimum layer thickness: 0.7

mm, breakthrough time: 480

min).[4] A complete suit

protecting against chemicals or

a lab coat should be worn.[4]

[6]

Prevents skin contact which

can cause irritation and

toxicity.[2] Contaminated

clothing should be removed

immediately and washed

before reuse.[2][3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended where risk

assessment shows it is

appropriate.[7]

Protects against inhalation of

harmful vapors or mists, which

can cause respiratory tract

irritation and toxicity.[2]
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A systematic approach to handling 4-Bromobutyronitrile is crucial to minimize exposure and

ensure a safe laboratory environment. All operations should be conducted in a chemical fume

hood.[2]
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Perform experimental
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Caption: Workflow for the safe handling of 4-Bromobutyronitrile.
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Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

Table 2: First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2][4]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[2][4] Remove

contaminated clothing. Seek immediate medical

attention.[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2][4][7]

Accidental Release Measures: In the event of a spill, evacuate the area and ensure adequate

ventilation.[8] Wear appropriate PPE, including respiratory protection.[7] Contain and absorb

the spill with inert material such as sand, earth, or vermiculite.[3] Collect the absorbed material

into a suitable, closed, and labeled container for disposal.[3][7] Do not let the product enter

drains.[7]

Storage and Disposal
Proper storage and disposal of 4-Bromobutyronitrile and its waste are essential to prevent

environmental contamination and ensure regulatory compliance.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4] Keep

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[2] Store locked up.[2]

Disposal Protocol:

Waste Collection: Collect waste material in a suitable, labeled, and closed container. Do not

mix with other waste.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2] Chemical waste generators must

determine whether a discarded chemical is classified as a hazardous waste and consult local

regulations to ensure complete and accurate classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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